Cas no 1073353-73-7 (3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, widely used as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage, and its compatibility with a broad range of reaction conditions. The presence of the chloro and methoxy substituents enhances its reactivity and selectivity in forming complex heterocyclic structures. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of pyridine scaffolds is required. Its crystalline solid form ensures consistent purity, making it a reliable reagent for synthetic applications.
3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1073353-73-7 structure
Product Name:3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1073353-73-7
MF:C12H17BClNO3
MW:269.532282590866
MDL:MFCD06798258
CID:827932
PubChem ID:44755159
Update Time:2025-05-23

3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 3-Chloro-2-methoxypyridine-4-boronic acid pinacol ester
    • Pyridine, 3-chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 3-CHLORO-2-METHOXY-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)PYRIDINE
    • 3-CHLORO-2-METHOXY-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • 3-Chloro-2-methoxypyridine-4-boronic acid, pinacol ester
    • 3-Chloro-2-methoxypyridine-4-boronicacidpinacolester
    • AMY17928
    • AB29878
    • X1589
    • A
    • J-001807
    • AKOS005259438
    • AS-48845
    • CS-0174396
    • FD10382
    • 1073353-73-7
    • DTXSID80660606
    • MFCD06798258
    • MDL: MFCD06798258
    • Inchi: 1S/C12H17BClNO3/c1-11(2)12(3,4)18-13(17-11)8-6-7-15-10(16-5)9(8)14/h6-7H,1-5H3
    • InChI Key: JYVZFQGNBUYGIH-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC=CC=1B1OC(C)(C)C(C)(C)O1)OC

Computed Properties

  • Exact Mass: 269.09900
  • Monoisotopic Mass: 269.0990013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6

Experimental Properties

  • Melting Point: 47-50°C
  • PSA: 40.58000
  • LogP: 2.04280

3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228476-1g
3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1073353-73-7 95%
1g
£200.00 2022-02-28
Chemenu
CM136154-250mg
3-chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1073353-73-7 95%
250mg
$113 2023-02-19
Chemenu
CM136154-1g
3-chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1073353-73-7 95%
1g
$279 2023-02-19
Chemenu
CM136154-5g
3-chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1073353-73-7 95%
5g
$832 2023-02-19
abcr
AB206544-1 g
3-Chloro-2-methoxypyridine-4-boronic acid pinacol ester; 95%
1073353-73-7
1g
€236.00 2023-05-06
abcr
AB206544-5 g
3-Chloro-2-methoxypyridine-4-boronic acid pinacol ester; 95%
1073353-73-7
5g
€719.40 2023-05-06
abcr
AB206544-10 g
3-Chloro-2-methoxypyridine-4-boronic acid pinacol ester; 95%
1073353-73-7
10g
€1188.40 2023-05-06
Matrix Scientific
204228-1g
3-Chloro-2-methoxypyridine-4-boronic acid pinacol ester, 95%
1073353-73-7 95%
1g
$481.00 2023-09-05
Matrix Scientific
204228-5g
3-Chloro-2-methoxypyridine-4-boronic acid pinacol ester, 95%
1073353-73-7 95%
5g
$2064.00 2023-09-05
Fluorochem
228476-5g
3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1073353-73-7 95%
5g
£600.00 2022-02-28

Additional information on 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Compound CAS No. 1073353-73-7: 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

The compound with CAS No. 1073353-73-7, known as 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at position 3, a methoxy group at position 2, and a tetramethyl-substituted dioxaborolane moiety at position 4. The presence of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

Recent advancements in the field of organoboron chemistry have highlighted the importance of dioxaborolane-containing compounds like 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine derivatives. These compounds are increasingly being explored for their role in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling reaction. The dioxaborolane group serves as an efficient boron nucleophile in such reactions, enabling the formation of stable carbon-carbon bonds with aryl halides or other suitable partners. This property makes the compound an invaluable tool in the synthesis of complex organic molecules with high precision and efficiency.

The substitution pattern of this compound plays a crucial role in its reactivity and selectivity. The chlorine atom at position 3 introduces electron-withdrawing effects on the pyridine ring, which can influence the electronic environment of the molecule and enhance its participation in various chemical transformations. Similarly, the methoxy group at position 2 contributes to steric hindrance and can modulate the reactivity of adjacent functional groups during reactions.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery and development. The ability to precisely control the substitution pattern on the pyridine ring allows chemists to design molecules with specific pharmacokinetic properties. For instance, modifications to the dioxaborolane moiety can lead to improved solubility or bioavailability of the resulting compounds. Additionally, recent studies have demonstrated that such derivatives can exhibit interesting biological activities, making them candidates for further exploration in therapeutic areas such as oncology or infectious diseases.

In addition to its role in medicinal chemistry, this compound also finds applications in materials science. The pyridine ring's aromaticity and conjugation capabilities make it suitable for incorporation into advanced materials such as organic semiconductors or light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like chlorine and methoxy can tune the electronic properties of these materials, enabling their use in high-performance electronic devices.

From a synthetic standpoint, the preparation of 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involves multi-step processes that require precise control over reaction conditions. Key steps often include nucleophilic substitutions or coupling reactions that install the dioxaborolane group onto the pyridine ring. Researchers have developed efficient methodologies to synthesize this compound with high yields and purity levels.

Moreover, recent breakthroughs in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity at a molecular level. Advanced computational models have provided insights into how substituents on the pyridine ring influence its electronic properties and reactivity during chemical transformations. These findings are instrumental in guiding future synthetic strategies and optimizing reaction pathways for industrial-scale production.

In conclusion,CAS No. 1073353-73 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in modern chemical research and development. As ongoing studies continue to uncover new potentials for this compound,the scientific community can expect exciting advancements that further solidify its role as an essential building block in contemporary chemistry.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent